molecular formula C8H10N4O2 B8584869 1-{[(5-Methyl-1,2-oxazol-3-yl)methylidene]amino}imidazolidin-2-one CAS No. 62254-75-5

1-{[(5-Methyl-1,2-oxazol-3-yl)methylidene]amino}imidazolidin-2-one

Cat. No. B8584869
CAS RN: 62254-75-5
M. Wt: 194.19 g/mol
InChI Key: QCRIBMQRLRTVAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{[(5-Methyl-1,2-oxazol-3-yl)methylidene]amino}imidazolidin-2-one is a useful research compound. Its molecular formula is C8H10N4O2 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-{[(5-Methyl-1,2-oxazol-3-yl)methylidene]amino}imidazolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{[(5-Methyl-1,2-oxazol-3-yl)methylidene]amino}imidazolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

62254-75-5

Product Name

1-{[(5-Methyl-1,2-oxazol-3-yl)methylidene]amino}imidazolidin-2-one

Molecular Formula

C8H10N4O2

Molecular Weight

194.19 g/mol

IUPAC Name

1-[(5-methyl-1,2-oxazol-3-yl)methylideneamino]imidazolidin-2-one

InChI

InChI=1S/C8H10N4O2/c1-6-4-7(11-14-6)5-10-12-3-2-9-8(12)13/h4-5H,2-3H2,1H3,(H,9,13)

InChI Key

QCRIBMQRLRTVAT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NO1)C=NN2CCNC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

14.0 pts. by wt. of 5-methyl-3-formyl-isoxazole are reacted with 25.6 pts. by wt. of 1-amino-2-oxo-imidazolidine hydrochloride in 100 pts. by vol. of water as in Example 25.1. After 90 minutes, the precipitate is filtered off, washed with water, dried and recrystallised from absolute acetonitrile. 12.5 pts. by wt. of 1-(5-methyl-isoxazol-3-yl-methyleneamino)-2-oxo-imidazolidine of melting point 195°-7° C. are obtained.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.